Cas no 1804691-25-5 (Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804691-25-5
• MF: C₁₂H₁₀BrF₆NO₃
• MW: 410.107123851776
• CID: 4845421
• Update Time: 2025-07-23

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H10BrF6NO3/c1-2-22-8(21)3-6-5-20-7(4-13)10(23-12(17,18)19)9(6)11(14,15)16/h5H,2-4H2,1H3
• InChI Key： KYPUVRADLGNJLP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C(=CN=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804691-25-5): An Overview of a Versatile Heterocyclic Compound

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804691-25-5) is a complex and versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The bromomethyl group in Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate serves as a reactive site for nucleophilic substitution reactions, making it useful in synthetic chemistry for the introduction of various functional groups. The trifluoromethoxy and trifluoromethyl substituents, on the other hand, contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar structural motifs exhibit potent antiviral activity against a range of viral pathogens. The brominated and fluorinated functionalities were found to enhance the binding affinity of these compounds to viral targets, thereby improving their therapeutic efficacy.

In addition to its antiviral properties, Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune receptor activity through precise chemical modifications makes this compound a valuable tool in the discovery of new treatments for these debilitating conditions.

The synthetic accessibility of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is another factor that contributes to its appeal in pharmaceutical research. A recent paper in *Organic Letters* described an efficient synthetic route for this compound using readily available starting materials and mild reaction conditions. This approach not only simplifies the synthesis but also enhances the scalability and cost-effectiveness of producing this compound on a larger scale.

Furthermore, the physical and chemical properties of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate have been extensively characterized. It is known to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various biochemical assays and preclinical studies.

In conclusion, Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804691-25-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable physicochemical properties, make it an attractive candidate for further exploration in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.